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Compound of Interest

Compound Name: [1,2-13C2]Glycolaldehyde

Cat. No.: B583821 Get Quote

บทสรุปสำหรับผู้บริหาร: คู่มือทางเทคนิคนี้ ให้การวิเคราะห์เปรียบเทียบเชิงลึกเกี่ยวกับวิธีการที่ใช้ใน
การหาปริมาณ [1,2-13C2]ไกลคอลอัลดีไฮด์ ซึ่ งเป็นไอโซโทปที่มีความเสถียรและมีความสำคัญอย่าง
ยิ่งในการศึกษาทางเมตาบอลิซึมและพิษวิทยา โดยจะเน้นไปที่เทคนิคหลักสองวิธี ได้แก่ Gas

Chromatography-Mass Spectrometry (GC-MS) และ Liquid Chromatography-Mass

Spectrometry (LC-MS) คู่มือนี้ ได้รับการออกแบบมาสำหรับนักวิจัย นักวิทยาศาสตร์ และผู้เชี่ยวชาญ
ด้านการพัฒนายา เพื่อให้ข้อมูลที่จำเป็นในการเลือกและปรับใช้วิธีการที่เหมาะสมที่สุดสำหรับการใช้
งานของตน โดยจะครอบคลุมตั้ งแต่หลักการพื้นฐาน ข้อดี ข้อจำกัด ไปจนถึงโปรโตคอลการทดลอง
โดยละเอียด

บทนำ: ความสำคัญของการหาปริมาณไกลคอลอัลดีไฮด์ที่
ติดฉลากไอโซโทปอย่างแม่นยำ
ไกลคอลอัลดีไฮด์เป็นอัลดีไฮด์ที่เล็กที่สุดและมีบทบาทสำคัญในกระบวนการทางชีวเคมีหลายอย่าง
รวมถึงการสร้างผลิตภัณฑ์ขั้ นสุดท้ายของไกลเคชัน (Advanced Glycation End-products - AGEs)

ซึ่ งเกี่ยวข้องโดยตรงกับพยาธิสรีรวิทยาของโรคเบาหวาน โรคหลอดเลือดหัวใจ และโรคเกี่ยวกับ
ความเสื่อมของระบบประสาท การใช้ [1,2-13C2]ไกลคอลอัลดีไฮด์ ซึ่ งเป็นไอโซโทปที่มีความเสถียร
ช่วยให้นักวิจัยสามารถติดตามและหาปริมาณการเปลี่ยนแปลงทางเมตาบอลิซึมของสารประกอบนี้ ได้
อย่างแม่นยำ โดยแยกความแตกต่างจากไกลคอลอัลดีไฮด์ที่เกิดขึ้ นเองภายในร่างกาย ดังนั้ น ความ

สามารถในการหาปริมาณสารนี้ ได้อย่างถูกต้องและน่าเชื่อถือจึงเป็นหัวใจสำคัญของการวิจัยเพื่อ
ทำความเข้าใจกลไกของโรคและประเมินประสิทธิภาพของยา

ภาพรวมของวิธีการวิเคราะห์
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การเลือกเทคนิคการวิเคราะห์ที่เหมาะสมขึ้ นอยู่กับปัจจัยหลายประการ เช่น ความซับซ้อนของ
ตัวอย่าง (matrix), ความเข้มข้นที่คาดหวังของสารที่ต้องการวิเคราะห์, ข้อกำหนดด้านปริมาณงาน
(throughput) และเครื่องมือที่มีอยู่ เทคนิคที่ได้รับการยอมรับอย่างกว้างขวางที่สุดคือ GC-MS และ
LC-MS ซึ่ งแต่ละวิธีมีจุดแข็งและข้อควรพิจารณาที่แตกต่างกัน

แผนภาพเวิร์กโฟลว์การวิเคราะห์โดยทั่วไป

การเตรียมตัวอย่าง การวิเคราะห์ด้วยเครื่องมือ

การประมวลผลข้อมูล
ตัวอย่างทางชีวภาพ
(พลาสมา, เนื้อเยื่อ)

การสกัดโปรตีน
และการทำให้บริสุทธิ์

การทำอนุพันธ์
(จำเป็นสำหรับ GC-MS)

LC-MS
ฉีดตัวอย่าง

(อาจไม่ต้องการอนุพันธ์)

GC-MSฉีดตัวอย่าง

การสร้างกราฟมาตรฐาน
และการหาปริมาณ การตีความผล

Click to download full resolution via product page

คำบรรยาย: เวิร์กโฟลว์ทั่วไปสำหรับการหาปริมาณ [1,2-13C2]ไกลคอลอัลดีไฮด์

Gas Chromatography-Mass Spectrometry (GC-MS):
มาตรฐานทองคำด้านความไว
GC-MS เป็นเทคนิคที่ทรงพลังและได้รับการยอมรับมาอย่างยาวนานสำหรับการวิเคราะห์สารประกอบ
ที่ระเหยง่ายหรือสามารถทำให้ระเหยได้ อย่างไรก็ตาม เนื่องจากไกลคอลอัลดีไฮด์มีขั้ วสูงและไม่
ระเหย จึงจำเป็นต้องมีขั้ นตอนการทำอนุพันธ์ (Derivatization) เพื่อเปลี่ยนให้เป็นสารประกอบที่เหมาะ
สมกับการวิเคราะห์ด้วย GC-MS

หลักการทำงาน
ในระบบ GC-MS ตัวอย่างที่ถูกทำให้อยู่ในรูปของอนุพันธ์ที่ระเหยง่ายจะถูกฉีดเข้าไปในคอลัมน์ ของ
แก๊สโครมาโตกราฟ สารประกอบต่างๆ จะถูกแยกออกจากกันตามจุดเดือดและความสามารถในการมี
ปฏิสัมพันธ์กับเฟสคงที่ภายในคอลัมน์  จากนั้ นสารที่แยกได้จะเข้าสู่เครื่องแมสสเปกโตรมิเตอร์ ซึ่ งจะ
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ถูกทำให้แตกตัวเป็นไอออนและตรวจจับมวลของไอออนชิ้ นส่วน (fragment ions) ทำให้สามารถระบุ
และหาปริมาณสารเป้าหมายได้อย่างจำเพาะเจาะจง

การทำอนุพันธ์: ขั้ นตอนสำคัญสู่ความสำเร็จ
การทำอนุพันธ์เป็นขั้ นตอนที่สำคัญอย่างยิ่งเพื่อเพิ่มความสามารถในการระเหยและความเสถียรทาง
ความร้อนของไกลคอลอัลดีไฮด์ วิธีที่นิยมและให้ผลดีคือการทำปฏิกิริยาสองขั้ นตอน:

Oximation: กลุ่มอัลดีไฮด์ของไกลคอลอัลดีไฮด์จะทำปฏิกิริยากับ O-(2,3,4,5,6-

pentafluorobenzyl)hydroxylamine (PFBHA) เพื่อสร้างอนุพันธ์ oxime ที่มีความเสถียร

Silylation: กลุ่มไฮดรอกซิลจะถูกเปลี่ยนเป็น trimethylsilyl (TMS) ether โดยใช้สาร silylating

agent เช่น N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) เพื่อลดขั้ วและเพิ่มความสามารถ
ในการระเหย

โปรโตคอลการทำอนุพันธ์ด้วย PFBHA/BSTFA
การเตรียม: นำตัวอย่างสารสกัด 100 µL ใส่ในขวดแก้วสำหรับทำปฏิกิริยา

การทำให้แห้ง: ระเหยตัวทำละลายออกจนหมดภายใต้กระแสไนโตรเจนที่อุณหภูมิห้อง

ขั้ นตอน Oximation: เติมสารละลาย PFBHA (20 มก./มล. ในไพริดีน) 50 µL ปิดฝาให้แน่นและบ่มที่
อุณหภูมิ 60°C เป็นเวลา 60 นาที

ขั้ นตอน Silylation: ปล่อยให้เย็นลงจนถึงอุณหภูมิห้อง จากนั้ นเติม BSTFA ที่มี 1% TMCS 50 µL

ปิดฝาและบ่มที่อุณหภูมิ 60°C เป็นเวลา 30 นาที

การวิเคราะห์: หลังจากทำให้เย็นลง ตัวอย่างพร้อมสำหรับการฉีดเข้าสู่ระบบ GC-MS

ตารางเปรียบเทียบข้อดีและข้อจำกัดของ GC-MS
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คุณสมบัติ ข้อดี ข้อจำกัด

ความไว (Sensitivity)

สูงมาก โดยเฉพาะเมื่อใช้โหมด

Selected Ion Monitoring (SIM)

ทำให้สามารถตรวจวัดได้ในระ

ดับพิโคกรัม

อาจได้รับผลกระทบจากสัญญาณ

รบกวนจากเมทริกซ์ที่ซับซ้อน

ความจำเพาะ (Specificity)

สูงมาก เนื่องจากการแยกที่มี

ประสิทธิภาพสูงของคอลัมน์  GC

และการตรวจจับด้วยมวล

การทำอนุพันธ์ที่ไม่สมบูรณ์อาจ

ทำให้เกิดผลิตภัณฑ์หลายชนิด

และผลที่ไม่ถูกต้อง

ความสามารถในการแยก
ยอดเยี่ยมสำหรับสารประกอบที่

ระเหยง่าย

ไม่เหมาะกับสารประกอบที่ไม่

เสถียรทางความร้อนหรือไม่

สามารถทำอนุพันธ์ได้

ปริมาณงาน (Throughput)

ปานกลางถึงต่ำ เนื่องจากต้องใช้

เวลาในขั้ นตอนการทำอนุพันธ์

และการรันโครมาโตกราฟีที่

ยาวนาน

ขั้ นตอนการเตรียมตัวอย่างที่ใช้

แรงงานและเวลามาก

Liquid Chromatography-Mass Spectrometry (LC-
MS): ความยืดหยุ่นและปริมาณงานสูง
LC-MS เป็นเทคนิคที่มีความยืดหยุ่นสูงและได้รับความนิยมเพิ่มขึ้ นอย่างรวดเร็ว สามารถวิเคราะห์
สารประกอบได้หลากหลายชนิด ตั้ งแต่สารที่มีขั้ วสูงไปจนถึงสารที่ไม่มีขั้ ว โดยส่วนใหญ่มักไม่จำเป็น
ต้องผ่านขั้ นตอนการทำอนุพันธ์

หลักการทำงาน
ในระบบ LC-MS ตัวอย่างในสถานะของเหลวจะถูกฉีดเข้าไปในคอลัมน์ ของเหลวโครมาโตกราฟี
สารประกอบจะถูกแยกโดยอาศัยความแตกต่างของอันตรกิริยาระหว่างเฟสเคลื่อนที่และเฟสคงที่ สาร
ที่ถูกแยกจะไหลเข้าสู่แหล่งกำเนิดไอออนของเครื่องแมสสเปกโตรมิเตอร์ โดยนิยมใช้เทคนิค soft

ionization เช่น Electrospray Ionization (ESI) ซึ่ งจะสร้างไอออนของโมเลกุลโดยมีการแตกตัวน้อย
ที่สุด จากนั้ นจึงทำการวิเคราะห์มวล ซึ่ งเทคนิค Tandem Mass Spectrometry (MS/MS) จะช่วยเพิ่ม
ความจำเพาะในการตรวจวัดได้อย่างมาก

ข้อได้เปรียบของการวิเคราะห์โดยตรง
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ข้อได้เปรียบที่สำคัญที่สุดของ LC-MS คือความสามารถในการวิเคราะห์ไกลคอลอัลดีไฮด์ได้โดยตรง
ซึ่ งช่วยลดขั้ นตอนการเตรียมตัวอย่าง ลดความเสี่ยงของการสูญเสียสาร และลดโอกาสเกิดข้อผิด
พลาดจากขั้ นตอนการทำอนุพันธ์ อย่างไรก็ตาม การพัฒนาวิธีการ LC-MS สำหรับโมเลกุลขนาดเล็ก
และมีขั้ วสูงเช่นนี้ อาจต้องมีการปรับสภาวะของโครมาโตกราฟี และพารามิเตอร์ของแมสสเปกโตรมิ
เตอร์อย่างละเอียดเพื่อป้องกันการกดไอออน (ion suppression) จากเมทริกซ์

ตารางเปรียบเทียบข้อดีและข้อจำกัดของ LC-MS
คุณสมบัติ ข้อดี ข้อจำกัด

ความไว (Sensitivity)
สูงถึงสูงมาก โดยเฉพาะเมื่อใช้

LC-MS/MS

ปรากฏการณ์ Ion Suppression

จากเมทริกซ์สามารถลดความไว

ได้อย่างมีนัยสำคัญ

ความจำเพาะ (Specificity)

สูงมากเมื่อใช้เทคนิค MS/MS

(เช่น Multiple Reaction

Monitoring, MRM)

การแยกด้วยโครมาโตกราฟี

สำหรับโมเลกุลขนาดเล็กที่มีขั้ ว

สูงอาจทำได้ยาก

ความยืดหยุ่น

สามารถวิเคราะห์สารประกอบได้

หลากหลายชนิดโดยไม่ต้องทำ

อนุพันธ์

การเลือกคอลัมน์ และเฟส

เคลื่อนที่ที่เหมาะสมมีความ

สำคัญอย่างยิ่ง

ปริมาณงาน (Throughput)

สูงกว่า GC-MS อย่างมีนัยสำคัญ

เนื่องจากไม่ต้องทำอนุพันธ์และ

ใช้เวลารันสั้ นกว่า

ต้นทุนของเครื่องมือและวัสดุสิ้ น

เปลืองอาจสูงกว่า

การเปรียบเทียบเชิงปฏิบัติและคำแนะนำในการเลือกวิธี
การตัดสินใจเลือกระหว่าง GC-MS และ LC-MS ควรพิจารณาจากเป้าหมายของการวิจัยเป็นหลัก

แผนภาพช่วยในการตัดสินใจ
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เป้าหมาย: หาปริมาณ
[1,2-13C2]Glycolaldehyde

ต้องการความไวสูงสุด
(ระดับต่ำกว่า ng/mL)?

ต้องการปริมาณงานสูง
(>100 ตัวอย่าง/วัน)?

ไม่

พิจารณา GC-MS
(หลังทำอนุพันธ์)

ใช่

เมทริกซ์ตัวอย่าง
มีความซับซ้อนสูง?

ไม่

พิจารณา LC-MS/MS

ใช่

ใช่ (ต้องการการแยกที่ดี)ไม่ (เสี่ยงต่อ Ion Suppression)

Click to download full resolution via product page
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To cite this document: BenchChem. [เปรียบเทียบวิธีการตรวจสอบข้ามสำหรับปริมาณ [1,2-
13C2]ไกลคอลอัลดีไฮด์: คู่มือฉบับสมบูรณ์]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583821#cross-validation-of-1-2-13c2-glycolaldehyde-
quantification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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